2-bromo-N,N-dimethylbenzamide
Overview
Description
2-Bromo-N,N-dimethylbenzamide (2-Br-DMB) is a chemical compound that is widely used in scientific research due to its versatile properties. It is a colorless solid that can be synthesized from benzamide and bromine, and has a melting point of 110°C. 2-Br-DMB has been used in a variety of applications, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Synthesis of Imaging Agents
2-bromo-N,N-dimethylbenzamide has been used in the synthesis of serotonin transporter imaging agents. Shiue, Fang, and Shiue (2003) developed precursors for new serotonin transporter imaging agents, utilizing this compound in their synthesis process. Their findings indicated potential applications in positron emission tomography (PET) imaging for studying brain functions and disorders (Shiue, Fang, & Shiue, 2003).
Study of Molecular Rotational Barriers
Jackman, Kavanagh, and Haddon (1969) conducted a study on the barriers to rotation about the CN bond in N,N-dimethylbenzamides, including compounds related to this compound. Their research provided insights into the molecular dynamics and properties of these compounds, which are relevant in various scientific and industrial applications (Jackman, Kavanagh, & Haddon, 1969).
Synthesis of Diverse Compounds
Zhang Zho (2014) reported the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide from 7-methylisatin, demonstrating the versatility of N,N-dimethylbenzamides in chemical synthesis. This work highlights the potential of this compound in the synthesis of various biologically active compounds (Zhang Zho, 2014).
Study of Chemical Shifts and Rotational Barriers
Fong, Lincoln, and Williams (1978) explored the carbon-13 N.M.R. chemical shifts in N,N-dimethylbenzamides, providing critical data on electronic environments and molecular interactions. Their findings contribute to a deeper understanding of the structural and dynamic aspects of compounds like this compound (Fong, Lincoln, & Williams, 1978).
Safety and Hazards
The safety information for “2-bromo-N,N-dimethylbenzamide” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
2-bromo-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-11(2)9(12)7-5-3-4-6-8(7)10/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYWWETIYYPKRBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10390808 |
Source
|
| Record name | 2-bromo-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10390808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54616-47-6 |
Source
|
| Record name | 2-bromo-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10390808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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